2-Bromo-4-methylpyridine-3-boronic acid

• IUPAC Name: (2-bromo-4-methylpyridin-3-yl)boronic acid
• InChI: InChI=1S/C6H7BBrNO2/c1-4-2-3-9-6(8)5(4)7(10)11/h2-3,10-11H,1H3
• InChI Key: GMCPMHQORWIMRT-UHFFFAOYSA-N
• Canonical SMILES: B(C1=C(C=CN=C1Br)C)(O)O
• Molecular Formula: C6H7BBrNO2
• Molecular Weight: 215.84 g/mol

Description

2-Bromo-4-methylpyridine-3-boronic acid (2BMPA) is an organic compound with a wide range of applications in the fields of organic synthesis, biochemistry, and pharmacology. 2BMPA is a boronic acid derivative that can be used in a variety of organic and medicinal synthesis processes. This compound has been used in the synthesis of a variety of pharmaceuticals, polymers, and other organic compounds. Additionally, 2BMPA has been used as a catalyst for the synthesis of various polymers and as a reagent for the synthesis of various compounds.

Mechanism of Action

2-Bromo-4-methylpyridine-3-boronic acid acts as a catalyst for the synthesis of various polymers and as a reagent for the synthesis of various compounds. Additionally, 2-Bromo-4-methylpyridine-3-boronic acid has been used to study the structure and function of various proteins and enzymes. The mechanism of action of 2-Bromo-4-methylpyridine-3-boronic acid is not fully understood, but it is believed that the boronic acid moiety of 2-Bromo-4-methylpyridine-3-boronic acid is responsible for its catalytic activity.
Biochemical and Physiological Effects
2-Bromo-4-methylpyridine-3-boronic acid has been shown to have a variety of biochemical and physiological effects. In animal studies, 2-Bromo-4-methylpyridine-3-boronic acid has been shown to inhibit the enzyme acetylcholinesterase, which is involved in the breakdown of acetylcholine in the brain. Additionally, 2-Bromo-4-methylpyridine-3-boronic acid has been shown to have anti-inflammatory, anti-oxidative, anti-diabetic, and anti-cancer effects.

Advantages and Limitations for Lab Experiments

2-Bromo-4-methylpyridine-3-boronic acid has several advantages when used in laboratory experiments. First, it is relatively inexpensive and easy to obtain. Second, it is a stable compound that can be stored for long periods of time. Third, it is a versatile compound that can be used in a variety of organic synthesis and biochemistry experiments. However, 2-Bromo-4-methylpyridine-3-boronic acid also has some limitations. It is not a very water-soluble compound, so it may not be suitable for use in experiments involving aqueous solutions. Additionally, 2-Bromo-4-methylpyridine-3-boronic acid is a toxic compound and should be handled with care.

Future Directions

There are a variety of potential future directions for research on 2-Bromo-4-methylpyridine-3-boronic acid. One potential direction is to further investigate the biochemical and physiological effects of 2-Bromo-4-methylpyridine-3-boronic acid. Additionally, further research could be done on the mechanism of action of 2-Bromo-4-methylpyridine-3-boronic acid and its potential applications in medicinal and pharmaceutical synthesis. Finally, further research could be done on the synthesis of 2-Bromo-4-methylpyridine-3-boronic acid and its potential applications in the synthesis of polymers and other compounds.

Synthesis Methods

2-Bromo-4-methylpyridine-3-boronic acid can be synthesized from the reaction of 4-methylpyridine and 2-bromoboronic acid. The reaction of these two compounds produces 2-Bromo-4-methylpyridine-3-boronic acid in a two-step process. In the first step, 4-methylpyridine is reacted with 2-bromoboronic acid to produce an imine intermediate. In the second step, the imine intermediate is reacted with an acid to produce 2-Bromo-4-methylpyridine-3-boronic acid.

Scientific Research Applications

2-Bromo-4-methylpyridine-3-boronic acid has been used in a variety of scientific research applications, including organic synthesis, biochemistry, and pharmacology. In organic synthesis, 2-Bromo-4-methylpyridine-3-boronic acid has been used as a catalyst for the synthesis of various polymers, as a reagent for the synthesis of various compounds, and as a reagent for the synthesis of various pharmaceuticals. In biochemistry, 2-Bromo-4-methylpyridine-3-boronic acid has been used to study the structure and function of various proteins and enzymes. In pharmacology, 2-Bromo-4-methylpyridine-3-boronic acid has been used to study the pharmacokinetics and pharmacodynamics of various drugs.